Cas no 51552-22-8 (2-Cyclohexen-1-amine,2-methyl-(9CI))

• Product Name: 2-Cyclohexen-1-amine,2-methyl-(9CI)
• CAS No: 51552-22-8
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 935533
• PubChem ID: 14291802
• Update Time: 2025-04-19

2-Cyclohexen-1-amine,2-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-amine,2-methyl-(9CI)
• 2-cyclohexen-1-amine, 2-methyl-
• 2-Methylcyclohex-2-en-1-amine
• LogP
• DB-323834
• AKOS006350888
• 51552-22-8
• SCHEMBL4017747
• 746573-12-6
• 2-Cyclohexen-1-amine,2-methyl-,(+)-(9ci)

• Inchi： 1S/C7H13N/c1-6-4-2-3-5-7(6)8/h4,7H,2-3,5,8H2,1H3
• InChI Key： UOADZOTZRYGAKT-UHFFFAOYSA-N
• SMILES： NC1C(C)=CCCC1

Computed Properties

• Exact Mass: 111.10489
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02